Cas no 122375-83-1 (1-Bromo-2-chloro-3,4,5-trifluorobenzene)

1-Bromo-2-chloro-3,4,5-trifluorobenzene is a halogenated aromatic compound with a molecular formula of C₆HBrClF₃. It serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, due to its reactive bromo and chloro substituents and electron-withdrawing fluorine atoms. The trifluorinated structure enhances stability and influences regioselectivity in cross-coupling reactions. Its high purity and well-defined substitution pattern make it valuable for constructing complex molecules, such as active pharmaceutical ingredients (APIs) or specialty chemicals. The compound is typically handled under inert conditions due to its sensitivity to moisture and light. Storage recommendations include refrigeration in a tightly sealed, amber vial to maintain integrity.
1-Bromo-2-chloro-3,4,5-trifluorobenzene structure
122375-83-1 structure
Product Name:1-Bromo-2-chloro-3,4,5-trifluorobenzene
CAS No:122375-83-1
MF:C6HBrClF3
MW:245.424350500107
CID:134560
PubChem ID:2773276
Update Time:2025-05-27

1-Bromo-2-chloro-3,4,5-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-2-chloro-3,4,5-trifluorobenzene
    • Benzene,1-bromo-2-chloro-3,4,5-trifluoro-
    • Benzene,1-bromo-2-chloro-3,4,5-trifluoro
    • PC7759
    • -BROMO-2-CHLORO-3,4,5-TRIFLUOROBENZENE
    • 1-BroMo-2-chloro-3,4,5-trifluorobenzene[2-Chloro-3,4,5-trifluorobroMobenzene]
    • SCHEMBL8526910
    • 1-bromo-2-chloro-3,4,5-trifluoro-benzene
    • 122375-83-1
    • DTXSID70378329
    • AKOS015853427
    • MFCD00070736
    • CS-0324751
    • 2-Chloro-3,4,5-trifluorobromobenzene
    • FT-0688369
    • A804886
    • DB-005700
    • 2-Chloro-3,4,5-trifluorobromobenzene;
    • MDL: MFCD00070736
    • Inchi: 1S/C6HBrClF3/c7-2-1-3(9)5(10)6(11)4(2)8/h1H
    • InChI Key: QVKOVRVAPIYNAL-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C(=C1Cl)F)F)F

Computed Properties

  • Exact Mass: 243.89000
  • Monoisotopic Mass: 243.89
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.884±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 194.4±35.0 ºC (760 Torr),
  • Flash Point: 71.4±25.9 ºC,
  • Solubility: Almost insoluble (0.014 g/l) (25 º C),
  • PSA: 0.00000
  • LogP: 3.51980

1-Bromo-2-chloro-3,4,5-trifluorobenzene Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: Xi
  • Safety Term:S26-36/37/39
  • Risk Phrases:R36/37/38

1-Bromo-2-chloro-3,4,5-trifluorobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Apollo Scientific
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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